Cas no 2309461-27-4 (Methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride)

• Product Name: Methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride
• CAS No: 2309461-27-4
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 6259144
• PubChem ID: 138991375
• Update Time: 2025-06-27

Methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0147998
• Methyl 5-azaspiro[2.5]octane-2-carboxylate;hydrochloride
• EN300-6512631
• 2309461-27-4
• methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride
• Methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c1-12-8(11)7-5-9(7)3-2-4-10-6-9;/h7,10H,2-6H2,1H3;1H
• InChI Key： DJMXGMWWYFISPQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CC21CNCCC2)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride

Methyl 5-Azaspiro[2.5]Octane-1-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride, with the CAS number 2309461-27-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, nitrogen. The spiro structure of this compound contributes to its unique chemical properties and potential applications in drug design and development.

The spiro[2.5]octane framework is a key feature of this compound, where the nitrogen atom at position 5 plays a critical role in determining its stereochemistry and reactivity. Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to adopt diverse conformations, which can enhance binding affinity to target proteins. For instance, researchers have explored the use of methyl 5-azaspiro[2.5]octane derivatives as potential inhibitors of various enzymes, including kinases and proteases.

The synthesis of methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride involves a multi-step process that typically begins with the preparation of the spirocyclic core. One common approach is the ring-closing reaction between an amino alcohol and a suitable electrophile, followed by functionalization to introduce the carboxylate group and subsequent protonation to form the hydrochloride salt. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times.

From a pharmacological perspective, methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride has shown promise as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases. For example, studies have demonstrated that certain derivatives of this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

Moreover, the hydrochloride salt form of this compound is advantageous for pharmaceutical applications due to its improved solubility and stability compared to other salt forms or free base versions. This property is particularly important for drug delivery systems that require precise control over drug release kinetics.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to determine the exact conformation and stereochemistry of methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride. These studies have provided valuable insights into how slight modifications to the molecule can significantly alter its pharmacokinetic profile.

Looking ahead, ongoing research is focused on expanding the chemical diversity of spirocyclic compounds like methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride through novel synthetic methodologies and combinatorial chemistry approaches. Such efforts are expected to yield new candidates for therapeutic intervention in various disease states.

In conclusion, methyl 5-azaspiro[2.5]octane-1-carboxylate hydrochloride represents a compelling example of how structural complexity can be harnessed to create molecules with unique biological activities. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in advancing our understanding of spirocyclic chemistry and its applications in medicine.